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Compound of Interest

1-
Compound Name: [(Trimethylsilyl)methyl]benzotriazol
e
Cat. No.: B054929
\ v

An In-Depth Technical Guide to 1-[(Trimethylsilyl)methyl]benzotriazole for Researchers and
Drug Development Professionals

Introduction

1-[(Trimethylsilyl)methyl]benzotriazole is a versatile heterocyclic compound that has
garnered significant attention in various fields of chemical research, including organic
synthesis, materials science, and medicinal chemistry. Its unique molecular structure,
incorporating a benzotriazole moiety and a trimethylsilyl group, imparts a range of useful
properties, making it a valuable reagent and building block. The benzotriazole group can act as
a good leaving group and a precursor to various functionalities, while the trimethylsilyl group
enhances reactivity and solubility in organic solvents.[1] This guide provides a comprehensive
overview of the commercial availability, key applications, and experimental protocols related to
1-[(Trimethylsilyl)methyl]benzotriazole, tailored for researchers, scientists, and professionals
in drug development. The benzotriazole scaffold itself is a cornerstone in medicinal chemistry,
with its derivatives exhibiting a wide array of pharmacological activities, including antimicrobial,
analgesic, antioxidant, and anti-inflammatory properties.[2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-[(Trimethylsilyl)methyl]benzotriazole
is presented in the table below. This data is essential for its handling, characterization, and
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application in experimental settings.

Property Value Source
CAS Number 122296-00-8 [1][5][6]
Molecular Formula C10H15NsSi [1][5]16]
Molecular Weight 205.33 g/mol [1][5]
Appearance White powder [1]
Melting Point 56 - 60 °C [1][6]
Boiling Point 300.3 °C at 760 mmHg [6]
Density 1.06 g/cm3 [6]
Purity =>99% (GC) [1]
Flash Point 135.4 °C [6]
Refractive Index 1.556 [6]
VRGRHLIMRVGQCS-

InChlKey

UHFFFAOYSA-N

[5](6]

Commercial Availability and Suppliers

1-[(Trimethylsilyl)methyl]benzotriazole is commercially available from various chemical

suppliers. The table below lists some of the known suppliers, which can be a starting point for

procurement for research and development purposes.
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Supplier Purity/Grade Notes

Chem-Impex =>99% (GC) [1]

CHEMLYTE SOLUTIONS ) A manufactory based in China.
Industrial Grade

CO.,LTD [6]

Not specified for this specific
) ] compound, but they supply Provides technical documents
Sigma-Aldrich (Merck) ]
related benzotriazole for related compounds.

derivatives.[7]

Not specified for this specific

compound, but they supply Supplier of organosilicon and
Fluorochem i :

related benzotriazole heterocyclic compounds.[8]

derivatives.[8]

Applications in Research and Drug Development

The unique properties of 1-[(Trimethylsilyl)methyl]benzotriazole make it a valuable tool in
several areas of chemical science.

» Organic Synthesis: It serves as a versatile reagent, particularly in the formation of carbon-
silicon bonds, which are crucial for developing new materials and pharmaceuticals.[1] The
benzotriazole moiety can function as a synthetic auxiliary that can be easily removed or
transformed. It is used in the synthesis of functionalized benzotriazole derivatives.[1]

o Medicinal Chemistry and Drug Development: Benzotriazole derivatives are known to
possess a wide spectrum of biological activities, including antibacterial, antifungal, antiviral,
and anti-inflammatory properties.[3][4] While specific applications of 1-
[(Trimethylsilyl)methyl]benzotriazole in drug formulation are still being explored, it holds
potential for enhancing the solubility and bioavailability of active pharmaceutical ingredients.
[1] Its role as a synthetic intermediate allows for the construction of more complex molecules
with potential therapeutic value.[2][9]

o Materials Science: This compound is utilized in the development of advanced materials,
including polymers and coatings.[1]
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e Photochemistry: It can act as a UV stabilizer in various polymers and coatings, protecting
materials from degradation caused by UV light and thereby enhancing their durability.[1]

e Analytical Chemistry: It can be employed as a derivatizing agent in chromatography to
improve the detection and analysis of various organic compounds.[1]

Key Reactions and Methodologies

1-[(Trimethylsilyl)methyl]benzotriazole is involved in several key synthetic transformations. A

general overview of its synthesis and a key reaction are presented below.

Chloromethyltrimethylsilane Carbonyl

Compound (R2C=0)
\ Peterson Olefination
Fluoride Source . . .
(e.g., TBAF) 1-[(Trimethylsilyl)methyl]benzotriazole
Synthesis
Base (e.g., NaH)

Benzotriazole

Click to download full resolution via product page

Caption: Synthetic route to 1-[(Trimethylsilyl)methyl]benzotriazole and its subsequent
Peterson olefination.

Experimental Protocols

The following are representative experimental protocols for the synthesis of 1-
[(Trimethylsilyl)methyl]benzotriazole and a subsequent reaction.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole
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This protocol is based on the known reaction between benzotriazole and
chloromethyltrimethylsilane.[10]

Workflow Diagram
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Caption: Experimental workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.
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Methodology

e Reaction Setup: To a solution of benzotriazole (1 equivalent) in dry N,N-dimethylformamide
(DMF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C (ice bath), add sodium
hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) portion-wise.

e Anion Formation: Stir the resulting mixture at 0 °C for 30 minutes.

» Addition of Electrophile: Add chloromethyltrimethylsilane (1.1 equivalents) dropwise to the
reaction mixture at 0 °C.

e Reaction: Allow the reaction to warm to room temperature and stir overnight.

o Workup: Carefully quench the reaction by the slow addition of water. Transfer the mixture to
a separatory funnel and extract with ethyl acetate (3 times).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel.

Fluoride-Catalyzed Desilylation and Reaction with a
Carbonyl Compound (Peterson Olefination)

This protocol describes a general procedure for the reaction of 1-
[(Trimethylsilyl)methyl]benzotriazole with an aldehyde or ketone to form an alkene.[10]

Methodology

e Reaction Setup: Dissolve 1-[(Trimethylsilyl)methyl]lbenzotriazole (1 equivalent) and a
carbonyl compound (1.2 equivalents) in dry tetrahydrofuran (THF) under an inert
atmosphere.

e |nitiation: Add a catalytic amount of a fluoride source, such as tetrabutylammonium fluoride
(TBAF, 1 M solution in THF, 0.1 equivalents).

o Reaction: Stir the reaction mixture at room temperature and monitor the progress by thin-
layer chromatography (TLC).
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o Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride
solution.

« Purification: Extract the product with an appropriate organic solvent (e.g., diethyl ether or
ethyl acetate). Combine the organic layers, dry over anhydrous magnesium sulfate, filter,
and concentrate in vacuo. The desired alkene can be purified by column chromatography.

Safety Information

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
related benzotriazole compounds may have the following hazards. Users should always
consult the specific Safety Data Sheet (SDS) from the supplier before handling.

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this chemical. All manipulations should be performed in a
well-ventilated fume hood.

Conclusion

1-[(Trimethylsilyl)methyl]benzotriazole is a commercially available and highly useful reagent
in modern organic chemistry. Its applications span from the synthesis of complex organic
molecules and advanced materials to its potential use in the development of new
pharmaceutical agents. The synthetic protocols provided herein offer a foundation for
researchers to utilize this compound in their work. As research continues, the full potential of 1-
[(Trimethylsilyl)methyl]benzotriazole in drug discovery and materials science is yet to be
fully realized, making it an exciting compound for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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